Cas no 543713-56-0 ((5,6-Dimethylpyridin-2-YL)methanamine)

• Product Name: (5,6-Dimethylpyridin-2-YL)methanamine
• CAS No: 543713-56-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD12401086
• CID: 839134
• PubChem ID: 45079545
• Update Time: 2025-06-08

(5,6-Dimethylpyridin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,5,6-dimethyl-(9CI)
• (5,6-dimethylpyridin-2-yl)methanamine
• 5,6-dimethyl-2-Pyridinemethanamine
• HITBXYYBJWZHOF-UHFFFAOYSA-N
• AB65463
• CS-0343000
• EN300-252261
• SCHEMBL2125060
• 2-Pyridinemethanamine, 5,6-dimethyl-
• 543713-56-0
• D85900
• AKOS006352792
• DTXSID001298208
• DB-324147
• (5,6-Dimethylpyridin-2-YL)methanamine

• MDL： MFCD12401086
• Inchi： 1S/C8H12N2/c1-6-3-4-8(5-9)10-7(6)2/h3-4H,5,9H2,1-2H3
• InChI Key： HITBXYYBJWZHOF-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.5

Experimental Properties

• Density: 1.007
• Boiling Point: 228 ºC
• Flash Point: 112 ºC
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(5,6-Dimethylpyridin-2-YL)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5,6-Dimethylpyridin-2-YL)methanamine

Comprehensive Overview of (5,6-Dimethylpyridin-2-YL)methanamine (CAS No. 543713-56-0)

(5,6-Dimethylpyridin-2-YL)methanamine, with the CAS registry number 543713-56-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the pyridine derivative family, which is widely studied for its versatile applications in drug discovery and material science. The presence of the methylamine functional group attached to the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds like (5,6-Dimethylpyridin-2-YL)methanamine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents. The compound’s unique structure allows for selective modifications, enabling the creation of targeted molecules for treating various diseases. This aligns with the growing trend in precision medicine and personalized therapies, where tailored chemical entities are essential.

The synthesis of 543713-56-0 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include alkylation, amination, and purification processes to achieve high purity. The compound’s stability under standard conditions makes it suitable for long-term storage and transportation, a critical factor for industrial-scale applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity.

One of the most searched questions related to (5,6-Dimethylpyridin-2-YL)methanamine is its solubility profile and compatibility with common solvents. Studies indicate that it exhibits moderate solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. This property is crucial for formulation scientists working on drug delivery systems or catalytic applications.

Another hot topic in the context of CAS 543713-56-0 is its potential role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthetic routes for this compound. Catalytic methods using biodegradable reagents or renewable energy sources are under investigation to minimize environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, (5,6-Dimethylpyridin-2-YL)methanamine is supplied by several specialty chemical manufacturers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as raw material costs, production scale, and regulatory compliance. Buyers often inquire about bulk discounts and custom synthesis options, reflecting its importance in both academic and industrial settings.

In summary, 543713-56-0 represents a promising chemical entity with broad applicability in modern science. Its structural features and functional groups make it a focal point for innovations in medicinal chemistry, material science, and sustainable synthesis. As research progresses, this compound is likely to play an even more significant role in addressing contemporary challenges in healthcare and technology.